3-(2-Amino-4-fluorophenoxy)propan-1-ol
Overview
Description
3-(2-Amino-4-fluorophenoxy)propan-1-ol, also known as AFP-001, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of phenylethanolamines and has been studied extensively for its pharmacological properties.
Mechanism of Action
3-(2-Amino-4-fluorophenoxy)propan-1-ol exerts its pharmacological effects by binding to and activating alpha-1 adrenergic receptors. This activation leads to the inhibition of the production of pro-inflammatory cytokines and the modulation of pain perception. 3-(2-Amino-4-fluorophenoxy)propan-1-ol has also been shown to have a positive effect on the activity of certain neurotransmitters in the brain, which may contribute to its therapeutic potential in neurological disorders.
Biochemical and Physiological Effects:
3-(2-Amino-4-fluorophenoxy)propan-1-ol has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 3-(2-Amino-4-fluorophenoxy)propan-1-ol has also been shown to reduce pain perception by modulating the activity of certain neurotransmitters. Additionally, it has been found to have anti-tumor properties by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-Amino-4-fluorophenoxy)propan-1-ol in lab experiments is its high potency and selectivity for alpha-1 adrenergic receptors. This makes it an ideal tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of using 3-(2-Amino-4-fluorophenoxy)propan-1-ol is its potential toxicity at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 3-(2-Amino-4-fluorophenoxy)propan-1-ol. One area of interest is the potential use of this compound in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanisms underlying the anti-inflammatory and anti-tumor properties of 3-(2-Amino-4-fluorophenoxy)propan-1-ol. Finally, the development of more selective and potent analogs of 3-(2-Amino-4-fluorophenoxy)propan-1-ol may lead to the discovery of new therapeutic agents.
Scientific Research Applications
3-(2-Amino-4-fluorophenoxy)propan-1-ol has been studied for its potential therapeutic applications in various fields of medicine. It has been found to have potent anti-inflammatory, analgesic, and anti-tumor properties. 3-(2-Amino-4-fluorophenoxy)propan-1-ol has also been shown to have a positive effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
3-(2-amino-4-fluorophenoxy)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO2/c10-7-2-3-9(8(11)6-7)13-5-1-4-12/h2-3,6,12H,1,4-5,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIFRKVGTUFZJBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)N)OCCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Amino-4-fluorophenoxy)propan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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